Cas no 1261560-92-2 (4-Bromonaphthalene-2-acetic acid)

• Product Name: 4-Bromonaphthalene-2-acetic acid
• CAS No: 1261560-92-2
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 4936327
• Update Time: 2025-06-23

4-Bromonaphthalene-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromonaphthalene-2-acetic acid

• Inchi： 1S/C12H9BrO2/c13-11-6-8(7-12(14)15)5-9-3-1-2-4-10(9)11/h1-6H,7H2,(H,14,15)
• InChI Key： XZJAQRNPXNDYHC-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)O)=CC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 4-Bromonaphthalene-2-acetic acid

Introduction to 4-Bromonaphthalene-2-acetic acid (CAS No: 1261560-92-2)

4-Bromonaphthalene-2-acetic acid, with the chemical formula C₁₀H₆BrO₂, is a significant compound in the field of organic synthesis and pharmaceutical research. Its molecular structure, featuring a naphthalene core substituted with a bromine atom at the 4-position and an acetic acid moiety at the 2-position, makes it a versatile intermediate for various chemical transformations. This compound has garnered attention due to its utility in the development of novel bioactive molecules, particularly in the realm of medicinal chemistry.

The CAS No 1261560-92-2 uniquely identifies this substance in scientific literature and databases, ensuring precise referencing and differentiation from other isomers or analogs. The presence of both bromine and carboxylic acid functional groups provides multiple points for chemical modification, enabling chemists to tailor its properties for specific applications. This flexibility has made 4-bromonaphthalene-2-acetic acid a valuable building block in the synthesis of more complex molecules.

In recent years, 4-bromonaphthalene-2-acetic acid has been explored in several cutting-edge research areas. One notable application is in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The naphthalene scaffold, combined with electrophilic and nucleophilic centers, allows for the design of substrates or transition-state analogs that can modulate enzymatic activity. For instance, studies have demonstrated its potential in inhibiting cytochrome P450 enzymes, which are crucial in drug metabolism and biosynthesis.

Another emerging field where 4-bromonaphthalene-2-acetic acid has shown promise is in the synthesis of fluorescent probes. The naphthalene ring can be functionalized to enhance photophysical properties, making it suitable for use in bioimaging and sensor development. Researchers have leveraged its structure to create probes that selectively bind to biological targets, facilitating real-time visualization of cellular processes. The bromine atom at the 4-position serves as a handle for further derivatization, allowing for fine-tuning of absorption and emission wavelengths.

The pharmaceutical industry has also recognized the potential of 4-bromonaphthalene-2-acetic acid as a precursor for drug discovery. Its scaffold is reminiscent of many biologically active compounds, suggesting that derivatives may exhibit therapeutic properties. For example, modifications at the carboxylic acid group can yield esters or amides, which are common pharmacophores in medicinal chemistry. Additionally, the bromine substituent can be replaced or modified to explore different chemical spaces, expanding the library of potential drug candidates.

In synthetic organic chemistry, 4-bromonaphthalene-2-acetic acid serves as a key intermediate in multi-step reactions. Its reactivity allows for diverse transformations, including Suzuki-Miyaura cross-coupling, Heck reactions, and Friedel-Crafts alkylation. These reactions are fundamental to constructing complex molecular architectures required for advanced materials and pharmaceuticals. The compound's stability under various conditions further enhances its utility as a synthetic partner.

The environmental impact of using 4-bromonaphthalene-2-acetic acid has also been studied extensively. Researchers are investigating sustainable synthetic routes to minimize waste and energy consumption while maintaining high yields. Green chemistry principles have been applied to develop processes that utilize catalytic systems or renewable solvents, aligning with global efforts to reduce the ecological footprint of chemical manufacturing.

Future research directions for 4-bromonaphthalene-2-acetic acid include exploring its role in drug delivery systems. The ability to conjugate this compound with polymers or nanoparticles could lead to novel formulations that improve drug solubility or targeted release profiles. Such advancements would be particularly beneficial for treating diseases that require precise therapeutic intervention.

In conclusion, 4-bromonaphthalene-2-acetic acid (CAS No: 1261560-92-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions across multiple disciplines. As scientific understanding progresses, the potential uses for this compound are likely to expand even further.